Cas no 28643-16-5 (Methyl 3-amino-5-chloropyrazine-2-carboxylate)

Methyl 3-amino-5-chloropyrazine-2-carboxylate structure
28643-16-5 structure
Product Name:Methyl 3-amino-5-chloropyrazine-2-carboxylate
CAS No:28643-16-5
MF:C6H6ClN3O2
MW:187.583739757538
MDL:MFCD11043614
CID:828711
PubChem ID:53417426
Update Time:2025-08-03

Methyl 3-amino-5-chloropyrazine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • Methyl 3-amino-5-chloropyrazine-2-carboxylate
    • 3-AMINO-5-CHLORO-PYRAZINE-2-CARBOXYLIC ACID METHYL ESTER
    • tetrabroMobisphenol-A-polycarbonate
    • methyl 3-amino-5-chloropyrazine 2-carboxylate
    • Methyl-3-amino-5-chlorpyrazincarboxylat
    • QC-4369
    • 28643-16-5
    • DTXSID30697346
    • MFCD11043614
    • AS-36646
    • EN300-3011091
    • XWKQJSXIVZCCKK-UHFFFAOYSA-N
    • AC-27248
    • SY116627
    • 2-Pyrazinecarboxylic acid, 3-amino-5-chloro-, methyl ester
    • SCHEMBL260853
    • AB62862
    • Methyl3-Amino-5-chloropyrazine-2-carboxylate
    • AKOS006306315
    • DA-17161
    • MDL: MFCD11043614
    • Inchi: 1S/C6H6ClN3O2/c1-12-6(11)4-5(8)10-3(7)2-9-4/h2H,1H3,(H2,8,10)
    • InChI Key: XWKQJSXIVZCCKK-UHFFFAOYSA-N
    • SMILES: ClC1=CN=C(C(=O)OC)C(N)=N1

Computed Properties

  • Exact Mass: 187.01500
  • Monoisotopic Mass: 187.0148541g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 178
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 78.1Ų

Experimental Properties

  • Density: 1.465±0.06 g/cm3 (20 ºC 760 Torr),
  • Solubility: Slightly soluble (16 g/l) (25 º C),
  • PSA: 78.10000
  • LogP: 1.08000

Methyl 3-amino-5-chloropyrazine-2-carboxylate Customs Data

  • HS CODE:2933990090
  • Customs Data:

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

Methyl 3-amino-5-chloropyrazine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IY109-100mg
Methyl 3-amino-5-chloropyrazine-2-carboxylate
28643-16-5 97%
100mg
664.0CNY 2021-07-10
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IY109-250mg
Methyl 3-amino-5-chloropyrazine-2-carboxylate
28643-16-5 97%
250mg
2892CNY 2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-IY109-200mg
Methyl 3-amino-5-chloropyrazine-2-carboxylate
28643-16-5 97%
200mg
1661.0CNY 2021-07-10
Chemenu
CM168189-50mg
Methyl 3-amino-5-chloropyrazine-2-carboxylate
28643-16-5 95%+
50mg
$253 2021-08-05
Chemenu
CM168189-100mg
Methyl 3-amino-5-chloropyrazine-2-carboxylate
28643-16-5 95%+
100mg
$353 2021-08-05
Chemenu
CM168189-250mg
Methyl 3-amino-5-chloropyrazine-2-carboxylate
28643-16-5 95%+
250mg
$495 2021-08-05
Chemenu
CM168189-1g
Methyl 3-amino-5-chloropyrazine-2-carboxylate
28643-16-5 95%+
1g
$1327 2021-08-05
TRC
M288928-5mg
methyl 3-amino-5-chloropyrazine-2-carboxylate
28643-16-5
5mg
$ 50.00 2022-06-04
TRC
M288928-10mg
methyl 3-amino-5-chloropyrazine-2-carboxylate
28643-16-5
10mg
$ 70.00 2022-06-04
TRC
M288928-50mg
methyl 3-amino-5-chloropyrazine-2-carboxylate
28643-16-5
50mg
$ 295.00 2022-06-04

Methyl 3-amino-5-chloropyrazine-2-carboxylate Production Method

Methyl 3-amino-5-chloropyrazine-2-carboxylate Related Literature

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.